Cas no 1005307-33-4 (N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide)

• Product Name: N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide
• CAS No: 1005307-33-4
• MF: C₂₁H₂₀FN₇O₃S
• MW: 469.492005348206
• CID: 5470948
• Update Time: 2025-07-25

N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 7-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidine
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide

• Inchi： 1S/C21H20FN7O3S/c1-32-17-4-2-3-16(13-17)29-21-19(25-26-29)20(23-14-24-21)27-9-11-28(12-10-27)33(30,31)18-7-5-15(22)6-8-18/h2-8,13-14H,9-12H2,1H3
• InChI Key： LDPQSGOUFJJTGI-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC=C(F)C=C3)(=O)=O)CC2)C2N=NN(C3=CC=CC(OC)=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide

Comprehensive Overview of N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide (CAS No. 1005307-33-4)

N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide, with the CAS number 1005307-33-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of the ethanesulfonyl group and the trimethoxybenzamide moiety enhances its potential as a candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in pyridazine-based compounds due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the structure-activity relationship (SAR) of such molecules, which can be fine-tuned to improve efficacy and reduce side effects. The CAS 1005307-33-4 compound, with its unique molecular framework, offers a promising scaffold for designing novel therapeutics. Its sulfonyl and methoxy groups contribute to its solubility and binding affinity, making it a subject of ongoing studies.

The compound's synthetic pathway and purification methods are also areas of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its purity and structural integrity. Given the increasing demand for high-purity research chemicals, CAS 1005307-33-4 is often sourced by laboratories focusing on kinase inhibitors and signal transduction modulators.

From an industrial perspective, the scalability of producing N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide is a critical consideration. Optimizing reaction yields and minimizing by-products are key challenges addressed in process chemistry. The compound's stability under various conditions is another focal point, as it determines its shelf life and handling requirements.

In the context of drug discovery, CAS 1005307-33-4 has been explored for its potential applications in cancer therapy and inflammatory diseases. Preclinical studies suggest that its mechanism of action may involve interference with cell proliferation and apoptosis pathways. These findings align with the broader trend of targeting small molecule inhibitors in oncology, a field that continues to evolve with advancements in precision medicine.

Environmental and safety profiles of N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide are also under scrutiny. Regulatory bodies emphasize the importance of eco-friendly synthesis and biodegradability in chemical production. As such, researchers are investigating green chemistry approaches to minimize the environmental footprint of manufacturing this compound.

The compound's patent landscape and intellectual property status are additional aspects of interest. With the rise of generic pharmaceuticals and biosimilars, understanding the legal framework surrounding CAS 1005307-33-4 is crucial for stakeholders in the pharmaceutical industry. This includes assessing freedom-to-operate and licensing opportunities.

In summary, N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4,5-trimethoxybenzamide (CAS No. 1005307-33-4) represents a fascinating area of research with broad implications for drug development and chemical innovation. Its unique structural features and biological potential make it a valuable subject for both academic and industrial investigations. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing therapeutic solutions for complex diseases.